Cas no 248957-71-3 (6,8-Dioxabicyclo[3.2.1]octane, 5-methyl-1-(trifluoromethyl)-, (1S,5R)-)

6,8-Dioxabicyclo[3.2.1]octane, 5-methyl-1-(trifluoromethyl)-, (1S,5R)- structure
248957-71-3 structure
Product Name:6,8-Dioxabicyclo[3.2.1]octane, 5-methyl-1-(trifluoromethyl)-, (1S,5R)-
CAS No:248957-71-3
MF:C8H11F3O2
MW:196.166953325272
CID:1419964
PubChem ID:15403305
Update Time:2025-04-20

6,8-Dioxabicyclo[3.2.1]octane, 5-methyl-1-(trifluoromethyl)-, (1S,5R)- Chemical and Physical Properties

Names and Identifiers

    • 6,8-Dioxabicyclo[3.2.1]octane, 5-methyl-1-(trifluoromethyl)-, (1S,5R)-
    • (1R,5S)-1-methyl-5-(trifluoromethyl)-7,8-dioxabicyclo[3.2.1]octane
    • DTXSID10572440
    • 248957-71-3
    • (1S,5R)-5-Methyl-1-(trifluoromethyl)-6,8-dioxabicyclo[3.2.1]octane
    • Inchi: 1S/C8H11F3O2/c1-6-3-2-4-7(13-6,5-12-6)8(9,10)11/h2-5H2,1H3/t6-,7+/m1/s1
    • InChI Key: CYBZGFGFRVMYRU-RQJHMYQMSA-N
    • SMILES: FC([C@@]12CO[C@@](C)(CCC1)O2)(F)F

Computed Properties

  • Exact Mass: 196.07113
  • Monoisotopic Mass: 196.07111408g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46

6,8-Dioxabicyclo[3.2.1]octane, 5-methyl-1-(trifluoromethyl)-, (1S,5R)- Related Literature

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